Cas no 109913-40-8 (2-(2-chlorophenyl)-5-methyl-1h-1,2,4-triazol-3-one)
109913-40-8 structure
Product Name:2-(2-chlorophenyl)-5-methyl-1h-1,2,4-triazol-3-one
CAS No:109913-40-8
MF:C9H8ClN3O
MW:209.632320404053
CID:1189001
PubChem ID:135578189
Update Time:2025-04-20
2-(2-chlorophenyl)-5-methyl-1h-1,2,4-triazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-chlorophenyl)-5-methyl-1h-1,2,4-triazol-3-one
- AGN-PC-00094E
- 1-(2-chlorophenyl)-3-methyl-1,2,4-triazolin-5-one
- ACMC-20mcp5
- SureCN9119609
- 3H-1,2,4-Triazol-3-one, 2-(2-chlorophenyl)-2,4-dihydro-5-methyl-
- CTK0D5486
- AGN-PC-00094E; 1-(2-chlorophenyl)-3-methyl-1,2,4-triazolin-5-one; ACMC-20mcp5; SureCN9119609; 3H-1,2,4-Triazol-3-one, 2-(2-chlorophenyl)-2,4-dihydro-5-methyl-; CTK0D5486;
- DTXSID10555091
- 1-(2-Chlorophenyl)-3-methyl-1H-1,2,4-triazol-5(4H)-one
- SCHEMBL9119609
- 109913-40-8
- 2-(2-Chlorophenyl)-5-methyl-1,2-dihydro-3H-1,2,4-triazol-3-one
-
- Inchi: 1S/C9H8ClN3O/c1-6-11-9(14)13(12-6)8-5-3-2-4-7(8)10/h2-5H,1H3,(H,11,12,14)
- InChI Key: JJEROODAUIVMLU-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1N1C(NC(C)=N1)=O
Computed Properties
- Exact Mass: 209.0355896g/mol
- Monoisotopic Mass: 209.0355896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 44.7Ų
2-(2-chlorophenyl)-5-methyl-1h-1,2,4-triazol-3-one Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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